3,4-Dimethylpyrazolium dihydrogen phosphate

• Molecular Formula: C5H11N2O4P
• Molecular Weight: 194.13 g/mol
• IUPAC Name: dihydrogen phosphate;4,5-dimethyl-1H-pyrazol-2-ium
• InChI: InChI=1S/C5H8N2.H3O4P/c1-4-3-6-7-5(4)2;1-5(2,3)4/h3H,1-2H3,(H,6,7);(H3,1,2,3,4)
• InChI Key: LXKCHCXZBPLTAE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N[NH+]=C1)C.OP(=O)(O)[O-]

Description

3,4-Dimethylpyrazolium dihydrogen phosphate is a useful research compound. Its molecular formula is C5H11N2O4P and its molecular weight is 194.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

96 g (1.0 mol) of 3,4-dimethylpyrazole were dissolved in 115 g (1.0 mol) of phosphoric acid (85%) at room temperature. The water contained in the phosphoric acid was evaporated. After a few hours, the title compound crystallized out from the oil initially present (yield 98%).